Cas no 70-78-0 (3-Iodo-L-tyrosine)

• Product name: 3-Iodo-L-tyrosine
• CAS No: 70-78-0
• MF: C₉H₁₀INO₃
• MW: 307.0851
• MDL: MFCD00063938
• CID: 33921
• PubChem ID: 6272

3-Iodo-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-L-tyrosine
• Iodotyrosine
• H-3-Iodo-Tyr-OH
• 3-Monoiodo-L-tyrosine 3-Iodo-L-tyrosine
• L-TYROSINE, 3-IODO-
• H-TYR(M-I)-OH
• H-TYR(3-I)-OH
• H-L-TYR(3-I)-OH
• H-3-I-PHE(4-OH)-OH
• H-3-I-TYR-OH
• 3-IODO-TYROSINE
• 3-Iodo-L-tyrosine methyl ester
• 3-Monoiodo-L-tyrosine
• 3-IODOTYROSINE
• (S)-2-Amino-3-(4-hydroxy-3-iodophenyl)propanoic acid
• Monoiodotyrosine
• 3-Iodo-4-hydroxyphenylalanine
• (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoic acid
• Tyrosine, 3-iodo-
• MLS000069664
• FRQ98U4U27
• UQTZMGFTRHFAAM-ZETCQYMHSA-N
• SMR000059143
• C9H10INO3
• IYR
• L-Tyrosine
• (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate
• CS-W008452
• AKOS015919312
• Tyrosine, 3-iodo-, DL-
• DTXSID1075353
• CCG-204759
• 70-78-0
• 3-Iodo-L-tyrosine, >=99.0% (HPLC)
• I 8250
• L-Tyrosine-3-iodo
• 3-Iodo-L-tyrosine (I-Tyr)
• bmse000337
• 3-IODOTYROSINE [MI]
• NSC-210787
• NCGC00022269-06
• EN300-6495864
• NCGC00022269-05
• Tox21_500673
• I-7700
• NCGC00022269-03
• CHEBI:27847
• Lopac0_000673
• I0075
• M06129
• (2S)-2-amino-3-(4-hydroxy-3-iodo-phenyl)propionic acid
• SR-01000075606-1
• MFCD00002608
• C02515
• LP00673
• AM83577
• CHEMBL479789
• Q410703
• S(-)-3-Iodo-4-hydroxyphenylalanine
• H-Tyr(3-l)-OH 3-Iodo-L-tyrosine
• Z1269198907
• 1E933C28-2631-4076-821D-3F47E9A1B023
• EU-0100673
• SCHEMBL159412
• 3-iodo-l-tyrosin
• cid_439744
• SR-01000075606
• IOTYROSINE
• UNII-FRQ98U4U27
• 4-Hydroxy-3-iodophenylalanine #
• 4-Hydroxy-3-iodophenylalanine
• DB01758
• BDBM37633
• (2S)-2-azanyl-3-(3-iodanyl-4-oxidanyl-phenyl)propanoic acid
• AC-7495
• HMS3262G07
• NCGC00261358-01
• NSC 210787
• NCGC00022269-04
• EINECS 200-744-8
• AS-18515
• Tyrosine, 3-iodo-, L-
• s6044
• SDCCGSBI-0050652.P002
• HY-W008452
• NS00015014

• MDL： MFCD00063938
• Inchi： 1S/C9H10INO3/c10-6-3-5(1-2-8(6)12)4-7(11)9(13)14/h1-3,7,12H,4,11H2,(H,13,14)/t7-/m0/s1
• InChI Key： UQTZMGFTRHFAAM-ZETCQYMHSA-N
• SMILES： IC1=C(C([H])=C([H])C(=C1[H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])O[H]

Computed Properties

• Exact Mass: 306.97054g/mol
• Surface Charge: 0
• XLogP3: -1.1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 306.97054g/mol
• Monoisotopic Mass: 306.97054g/mol
• Topological Polar Surface Area: 83.6Ų
• Heavy Atom Count: 14
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• Color/Form: White crystals. Unstable to light and free of iodine. Sensitive to air
• Density: 1.7280 (estimate)
• Melting Point: 210 °C (dec.)(lit.)
• Boiling Point: 391ºC at 760 mmHg
• Flash Point: 190.3ºC
• Refractive Index: 1.688
• Solubility: dilute aqueous acid: soluble
• PSA: 83.55000
• LogP: 1.65150
• Merck: 5047
• Sensitiveness: Light Sensitive
• Solubility: Soluble in 15 phr boiling water, soluble in dilute alkali, slightly soluble in water

3-Iodo-L-tyrosine Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10-23
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S24/25

3-Iodo-L-tyrosine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tyrosine and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Iodo-L-tyrosine

3-Iodo-L-Tyrosine: A Comprehensive Overview

3-Iodo-L-Tyrosine, also known by its CAS No. 70-78-0, is a derivative of the amino acid tyrosine with an iodine substituent at the third position of the aromatic ring. This compound has garnered significant attention in the fields of biochemistry, pharmacology, and molecular biology due to its unique properties and potential applications. Recent advancements in research have further elucidated its role in various biological processes, making it a subject of interest for both academic and industrial investigations.

The structure of 3-Iodo-L-Tyrosine consists of a phenyl group substituted with an iodine atom, a hydroxyl group, and an amino group. This configuration imparts distinct chemical and biological properties, which are exploited in diverse applications. For instance, its ability to undergo iodination reactions makes it a valuable precursor in the synthesis of radiolabeled compounds for diagnostic and therapeutic purposes. Recent studies have highlighted its potential as a building block in the development of novel radiopharmaceuticals, particularly for imaging techniques such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT).

In addition to its role in radiopharmaceuticals, 3-Iodo-L-Tyrosine has been explored for its antioxidant properties. Research indicates that this compound can scavenge free radicals, thereby protecting cells from oxidative stress. This finding has implications in the development of nutraceuticals and cosmeceuticals aimed at combating aging and oxidative damage. Furthermore, its ability to modulate cellular signaling pathways has been investigated in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Emerging evidence suggests that it may play a role in preserving neuronal integrity and improving cognitive function.

The synthesis of 3-Iodo-L-Tyrosine involves several methodologies, including direct iodination of tyrosine derivatives and enzymatic transformations. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure forms, which are crucial for pharmacological studies. These methods not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In terms of applications, 3-Iodo-L-Tyrosine is widely used in peptide synthesis due to its ability to form stable amide bonds. This property is particularly advantageous in the development of bioactive peptides with specific pharmacokinetic profiles. Moreover, its incorporation into protein engineering strategies has led to the creation of novel enzymes with enhanced stability and catalytic activity.

Recent research has also focused on the metabolic fate of 3-Iodo-L-Tyrosine. Studies using metabolomics approaches have revealed that it undergoes selective uptake and metabolism by specific tissues, suggesting its potential as a targeted delivery agent for drugs or imaging agents. This tissue-specific behavior opens new avenues for personalized medicine and precision diagnostics.

In conclusion, 3-Iodo-L-Tyrosine, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from drug discovery to biotechnology, and ongoing investigations promise further insights into its utility. As advancements in synthetic methods and biological understanding continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.